Cas no 62221-13-0 (Cyclohexanepropanoic acid, 4-(1-methylethyl)-)

• Product Name: Cyclohexanepropanoic acid, 4-(1-methylethyl)-
• CAS No: 62221-13-0
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 453865
• PubChem ID: 21396651
• Update Time: 2025-04-19

Cyclohexanepropanoic acid, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 4-(1-methylethyl)-
• 3-(4-isopropylcyclohexyl)propanoic acid
• 3-(4-propan-2-ylcyclohexyl)propanoic acid
• 3-(4-Isopropylcyclohexyl)propionic acid
• A1-31688
• 3-[4-(Propan-2-yl)cyclohexyl]propanoic acid
• SCHEMBL2183037
• DTXSID50612975
• FAPYBPAXEODKJP-UHFFFAOYSA-N
• FT-0741536
• EN300-1857388
• 3-((1r,4r)-4-Isopropylcyclohexyl)propanoic acid
• 62221-13-0

• Inchi： 1S/C12H22O2/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h9-11H,3-8H2,1-2H3,(H,13,14)
• InChI Key： FAPYBPAXEODKJP-UHFFFAOYSA-N
• SMILES： OC(CCC1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3